Cas no 2605-68-7 (Methyl 2-(triphenylphosphoranylidene)propanoate)
Methyl 2-(triphenylphosphoranylidene)propanoate is a phosphorus ylide reagent widely employed in organic synthesis, particularly in Wittig and related olefination reactions. Its key advantages include high reactivity as a stabilized ylide, facilitating the formation of α,β-unsaturated esters with good stereoselectivity. The ester functionality enhances solubility in common organic solvents, improving handling and reaction efficiency. The triphenylphosphine moiety provides stability, allowing for straightforward storage and use under standard conditions. This reagent is valuable for constructing complex molecules, including pharmaceuticals and fine chemicals, due to its reliable performance and compatibility with diverse substrates. Its versatility makes it a preferred choice for carbonyl olefination in synthetic chemistry.
2605-68-7 structure
Product Name:Methyl 2-(triphenylphosphoranylidene)propanoate
CAS No:2605-68-7
MF:C22H21O2P
MW:348.374706983566
MDL:MFCD08062441
CID:239787
PubChem ID:10569721
Update Time:2025-06-07
Methyl 2-(triphenylphosphoranylidene)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(triphenylphosphoranylidene)propanoate
- 1-METHOXYCARBONYLETHYLIDENETRIPHENYLPHOSPHORANE
- methyl 2-(triphenyl-λ<sup>5</sup>-phosphanylidene)propanoate
- Propanoic acid,2-(triphenylphosphoranylidene)-, methyl ester
- 1-carbomethoxyethylidene triphenylphosphine
- carbmethoxy ethylidene triphenyl phosphorane
- AK102660
- Propanoic acid, 2-(triphenylphosphoranylidene)-, methyl ester
- WCXPAYJKBTVUBC-UHFFFAOYSA-N
- 2221AB
- AX8234199
- Methyl 2-(triphenylphosphoranediyl)propionate
- methyl 2-(triphenylphosphoranylidene)propionate
- methyl 2-(triph
- CS-0030442
- A919253
- SCHEMBL1827594
- MFCD08062441
- Methyl2-(triphenylphosphoranylidene)propanoate
- [1-(methoxycarbonyl)ethylidene]triphenylphosphorane
- C22H21O2P
- 2605-68-7
- methyl 2-(triphenyl-$l^{5-phosphanylidene)propanoate
- E5-phosphanylidene)propanoate
- SY119838
- DTXSID30441907
- C74350
- Methyl 2-(triphenyl-lambda~5~-phosphanylidene)propanoate
- CAA60568
- methyl 2-(triphenyl-lambda5-phosphanylidene)propanoate
- AS-71133
- methyl 2-(triphenylphosphoranyli-dene) propionate
- METHYL 2-(TRIPHENYL-??-PHOSPHANYLIDENE)PROPANOATE
- methyl 2-(triphenyl-
- BP-20608
- AKOS016005567
- DB-243667
-
- MDL： MFCD08062441
- Inchi： 1S/C22H21O2P/c1-18(22(23)24-2)25(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h3-17H,1-2H3
- InChI Key： WCXPAYJKBTVUBC-UHFFFAOYSA-N
- SMILES： P(=C(C(=O)OC)C)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 348.12800
- Monoisotopic Mass: 348.12791691g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 4
Experimental Properties
- Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 153-156 ºC (ethyl acetate )
- Boiling Point: 485.8±28.0°C at 760 mmHg
- Solubility: Insuluble (4.2E-3 g/L) (25 ºC),
- PSA: 36.11000
- LogP: 3.34580
Methyl 2-(triphenylphosphoranylidene)propanoate Security Information
- Hazard Statement： H302-H315-H319-H335
- Storage Condition：Inert atmosphere,2-8°C
Methyl 2-(triphenylphosphoranylidene)propanoate Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Methyl 2-(triphenylphosphoranylidene)propanoate Pricemore >>
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Methyl 2-(triphenylphosphoranylidene)propanoate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2605-68-7)Methyl 2-(triphenylphosphoranylidene)propanoate
Order Number:A919253
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:09
Price ($):258.0
Email:sales@amadischem.com
Methyl 2-(triphenylphosphoranylidene)propanoate Related Literature
-
Pier Paolo Giovannini,Giancarlo Fantin,Alessandro Massi,Valentina Venturi,Paola Pedrini Org. Biomol. Chem. 2011 9 8038
-
Ping Lu,Yanguang Wang Chem. Soc. Rev. 2012 41 5687
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2605-68-7)Methyl 2-(triphenylphosphoranylidene)propanoate
Purity:99%
Quantity:25g
Price ($):258.0